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Introduction
Dendronobilin B is a naturally occurring sesquiterpene isolated from the noble orchid,

Dendrobium nobile.[1][2] As a member of the diverse class of sesquiterpenoids found in this

traditional medicinal plant, Dendronobilin B is of interest for its potential biological activities.

Sesquiterpenes derived from Dendrobium nobile have been reported to exhibit a range of

pharmacological effects, including neuroprotective, anti-tumor, immunomodulatory, and anti-

diabetic properties. This guide provides a consolidated overview of the available technical

information on Dendronobilin B.

Chemical Properties
Dendronobilin B is a sesquiterpenoid characterized by a specific chemical structure and

molecular formula. The fundamental physicochemical properties are summarized below.

Property Value Reference

Chemical Formula C₁₅H₂₄O₅ [1][2]

Molecular Weight 284.16 [2]

Biological Activity
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While the broader class of sesquiterpenes from Dendrobium nobile is associated with

significant biological activities, specific quantitative data for Dendronobilin B is limited in

publicly accessible scientific literature. General activities attributed to sesquiterpenes from this

plant species include:

Neuroprotective Effects: Various sesquiterpenoids from Dendrobium nobile have been

investigated for their potential to protect nerve cells.

Antitumor Activity: Certain compounds within this class have shown potential in inhibiting the

growth of tumor cells.

Immunomodulatory Effects: The ability to modulate the immune system is another reported

characteristic of Dendrobium nobile sesquiterpenes.

Currently, specific IC₅₀ or EC₅₀ values for Dendronobilin B across different assays are not

available.

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Dendronobilin B
are not extensively documented in available literature. The isolation is attributed to Zhang et al.

(2007b), though the full experimental details of this study are not widely accessible.

A general workflow for the isolation and characterization of sesquiterpenoids from Dendrobium

nobile is presented below. This diagram represents a logical, generalized procedure and is not

specific to Dendronobilin B.
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Figure 1. A generalized workflow for the isolation of sesquiterpenoids.
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Signaling Pathways
There is currently no specific information available in the scientific literature detailing the

signaling pathways directly modulated by Dendronobilin B. Research on other compounds

from Dendrobium species has implicated various pathways in their mechanisms of action, but

these cannot be directly extrapolated to Dendronobilin B without specific experimental

evidence.

Conclusion
Dendronobilin B remains a component of interest within the rich phytochemical landscape of

Dendrobium nobile. While its basic chemical properties are known, a significant gap exists in

the understanding of its specific quantitative biological activities, the detailed experimental

methodologies for its study, and its mechanisms of action at the molecular level. Further

research is required to elucidate the full potential of this sesquiterpene. The information

presented here is based on the currently available and accessible scientific literature.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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